Cas no 1343925-52-9 (6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one)
6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- Z1182352398
- 1343925-52-9
- AKOS013268721
- EN300-2369830
- 6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one
- 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one
-
- MDL: MFCD19615164
- Inchi: 1S/C12H12N2O/c1-2-7-13-10-4-5-11-9(8-10)3-6-12(15)14-11/h1,4-5,8,13H,3,6-7H2,(H,14,15)
- InChI Key: OQRBRLNROOXDKR-UHFFFAOYSA-N
- SMILES: O=C1CCC2C=C(C=CC=2N1)NCC#C
Computed Properties
- Exact Mass: 200.094963011g/mol
- Monoisotopic Mass: 200.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.1Ų
6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2369830-0.05g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-2369830-0.1g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-2369830-0.25g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-2369830-0.5g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-2369830-1g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 90% | 1g |
$842.0 | 2023-09-15 | |
| Enamine | EN300-2369830-2.5g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-2369830-5g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 90% | 5g |
$2443.0 | 2023-09-15 | |
| Enamine | EN300-2369830-10g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 90% | 10g |
$3622.0 | 2023-09-15 | |
| Enamine | EN300-2369830-1.0g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-2369830-5.0g |
6-[(prop-2-yn-1-yl)amino]-1,2,3,4-tetrahydroquinolin-2-one |
1343925-52-9 | 95% | 5.0g |
$2443.0 | 2024-06-19 |
6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one
Comprehensive Overview of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1343925-52-9)
The compound 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1343925-52-9) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroquinolin-2-one core modified with a prop-2-yn-1-yl amino group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets such as enzymes and receptors.
In recent years, the demand for novel heterocyclic compounds like 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one has surged due to their versatility in medicinal chemistry. This compound’s alkynyl functionality allows for further derivatization via click chemistry, a technique widely used in bioconjugation and drug development. Its CAS No. 1343925-52-9 is frequently searched in scientific databases, reflecting its growing relevance in high-impact research areas such as cancer therapy and neurodegenerative disease treatment.
One of the most discussed topics in the context of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one is its role in targeted drug delivery systems. The prop-2-yn-1-yl group enables covalent bonding with azide-containing molecules, facilitating the creation of precision therapeutics. This aligns with the current trend of personalized medicine, where researchers aim to minimize side effects while maximizing efficacy. Additionally, its tetrahydroquinolin-2-one scaffold is known for its bioavailability, making it a preferred choice for oral drug formulations.
From a synthetic chemistry perspective, the preparation of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one involves multi-step organic reactions, often starting from commercially available quinoline derivatives. Optimizing its yield and purity is a common challenge addressed in peer-reviewed journals, with recent advancements focusing on green chemistry principles to reduce environmental impact. The compound’s CAS No. 1343925-52-9 is frequently cited in patents related to kinase inhibitors and anti-inflammatory agents, highlighting its broad applicability.
Another area of interest is the computational modeling of 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one to predict its pharmacokinetic properties. Molecular docking studies suggest strong interactions with proteins involved in cell signaling pathways, which could explain its potential therapeutic effects. This aligns with the increasing use of AI-driven drug discovery, where compounds like this are screened virtually before lab synthesis, saving time and resources.
In summary, 6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1343925-52-9) represents a cutting-edge compound at the intersection of organic chemistry and biomedical research. Its structural features, such as the alkynyl side chain and tetrahydroquinolin-2-one core, offer immense potential for innovation in drug design and biotechnology. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.
1343925-52-9 (6-(prop-2-yn-1-yl)amino-1,2,3,4-tetrahydroquinolin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)